4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide

• IUPAC Name: 4-[(9-ethylcarbazol-3-yl)methylideneamino]benzamide
• InChI: InChI=1S/C22H19N3O/c1-2-25-20-6-4-3-5-18(20)19-13-15(7-12-21(19)25)14-24-17-10-8-16(9-11-17)22(23)26/h3-14H,2H2,1H3,(H2,23,26)
• InChI Key: OWEDGTRZGYMBTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=NC3=CC=C(C=C3)C(=O)N)C4=CC=CC=C41
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol

Description

4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide in cancer therapy involves the activation of caspase enzymes, which are responsible for inducing apoptosis in cancer cells. In photodynamic therapy, this compound absorbs light energy and transfers it to molecular oxygen, which generates reactive oxygen species that can cause damage to cancer cells. In organic electronics, it acts as a hole-transporting material that facilitates the movement of positive charges in the device.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide depend on the specific application. In cancer therapy, it has been found to induce apoptosis in cancer cells without affecting normal cells. In photodynamic therapy, it can cause damage to cancer cells by generating reactive oxygen species upon exposure to light. In organic electronics, it can improve the efficiency and stability of the device by facilitating charge transport.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the research and development of 4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide. One direction is to explore its potential applications in other scientific research fields such as organic synthesis, materials science, and nanotechnology. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, further studies are needed to investigate its toxicity and pharmacokinetics in vivo to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide involves the reaction of 9-ethylcarbazole-3-carbaldehyde with 4-aminobenzoic acid in the presence of a suitable catalyst. The resulting compound has been characterized by various analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

4-{[(9-ethyl-9H-carbazol-3-yl)methylene]amino}benzamide has shown potential applications in various scientific research fields such as cancer therapy, photodynamic therapy, and organic electronics. In cancer therapy, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. In photodynamic therapy, it has been used as a photosensitizer to generate reactive oxygen species upon exposure to light, which can kill cancer cells. In organic electronics, it has been used as a hole-transporting material in organic light-emitting diodes.